Cas no 1379307-82-0 (Methyl 2-bromo-3-(cyanomethyl)benzoate)

• Product Name: Methyl 2-bromo-3-(cyanomethyl)benzoate
• CAS No: 1379307-82-0
• MF: C₁₀H₈BrNO₂
• MW: 254.080021858215
• CID: 6626117
• PubChem ID: 129958977
• Update Time: 2026-03-11

Methyl 2-bromo-3-(cyanomethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-3-(cyanomethyl)benzoate
• 1379307-82-0
• G71636
• MFCD18378562

• Inchi： 1S/C10H8BrNO2/c1-14-10(13)8-4-2-3-7(5-6-12)9(8)11/h2-4H,5H2,1H3
• InChI Key： ZUYULWIHAUUARX-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=CC(CC#N)=C1Br

Computed Properties

• Exact Mass: 252.97384g/mol
• Monoisotopic Mass: 252.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• Density: 1.497±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 361.3±32.0 °C(Predicted)

Additional information on Methyl 2-bromo-3-(cyanomethyl)benzoate

Methyl 2-bromo-3-(cyanomethyl)benzoate: A Comprehensive Overview

Methyl 2-bromo-3-(cyanomethyl)benzoate, also known by its CAS number 1379307-82-0, is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, materials science, and pharmacology. This compound is characterized by its unique structure, which combines a benzoate ester group with a bromine atom and a cyanomethyl substituent. The combination of these functional groups makes it a valuable intermediate in various chemical reactions and applications.

The synthesis of methyl 2-bromo-3-(cyanomethyl)benzoate typically involves multi-step processes that leverage the reactivity of its functional groups. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. For instance, researchers have explored the use of transition metal catalysts to facilitate the coupling reactions involving this compound, leading to higher yields and better purity.

In terms of applications, methyl 2-bromo-3-(cyanomethyl)benzoate has been extensively used as an intermediate in the synthesis of bioactive molecules. Its bromine atom serves as an excellent leaving group, enabling nucleophilic substitutions that are crucial in drug discovery processes. For example, studies have shown its utility in the development of anti-cancer agents, where it acts as a precursor for compounds targeting specific oncogenic pathways.

Moreover, the cyanomethyl group in methyl 2-bromo-3-(cyanomethyl)benzoate introduces additional reactivity, making it suitable for various cross-coupling reactions. Recent research has highlighted its role in the formation of biaryl structures, which are integral to many pharmaceuticals and agrochemicals. The ability to modulate the electronic properties of this compound through substitution patterns has further expanded its utility in material science applications, such as the synthesis of advanced polymers and organic semiconductors.

The structural versatility of methyl 2-bromo-3-(cyanomethyl)benzoate is also reflected in its ability to participate in click chemistry reactions. These reactions are known for their efficiency and selectivity, making them ideal for large-scale industrial applications. For instance, researchers have demonstrated the use of this compound in the construction of complex molecular frameworks with high precision.

From an environmental perspective, there is growing interest in developing sustainable methods for synthesizing and utilizing methyl 2-bromo-3-(cyanomethyl)benzoate. Green chemistry principles are being increasingly applied to minimize waste and reduce energy consumption during its production. This shift aligns with global efforts to promote eco-friendly chemical processes while maintaining high standards of product quality.

In conclusion, methyl 2-bromo-3-(cyanomethyl)benzoate stands out as a critical compound with wide-ranging applications across multiple disciplines. Its unique structure and reactivity continue to drive innovative research and development efforts, ensuring its relevance in both academic and industrial settings. As scientific advancements continue to unfold, this compound is poised to play an even more significant role in shaping future technologies and therapeutic solutions.